![molecular formula C18H28ClN3O B6270054 [(2-cyclopropylpyrimidin-5-yl)methyl]({[1-(oxan-2-yl)cyclobutyl]methyl})amine hydrochloride CAS No. 2418733-99-8](/img/no-structure.png)
[(2-cyclopropylpyrimidin-5-yl)methyl]({[1-(oxan-2-yl)cyclobutyl]methyl})amine hydrochloride
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Overview
Description
[(2-cyclopropylpyrimidin-5-yl)methyl]({[1-(oxan-2-yl)cyclobutyl]methyl})amine hydrochloride is a useful research compound. Its molecular formula is C18H28ClN3O and its molecular weight is 337.9. The purity is usually 85.
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Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound [(2-cyclopropylpyrimidin-5-yl)methyl]({[1-(oxan-2-yl)cyclobutyl]methyl})amine hydrochloride involves the synthesis of two key intermediates, which are then coupled to form the final product. The first intermediate is 2-cyclopropylpyrimidine-5-carbaldehyde, which is synthesized from 2-cyclopropylpyrimidine-5-carboxylic acid. The second intermediate is {[1-(oxan-2-yl)cyclobutyl]methyl}amine, which is synthesized from cyclobutylamine and 2-(oxan-2-yl)ethanol. These two intermediates are then coupled using a reductive amination reaction to form the final product, [(2-cyclopropylpyrimidin-5-yl)methyl]({[1-(oxan-2-yl)cyclobutyl]methyl})amine hydrochloride.", "Starting Materials": [ "2-cyclopropylpyrimidine-5-carboxylic acid", "cyclobutylamine", "2-(oxan-2-yl)ethanol", "sodium cyanoborohydride", "hydrochloric acid", "sodium hydroxide", "diethyl ether", "methanol", "water" ], "Reaction": [ "Synthesis of 2-cyclopropylpyrimidine-5-carbaldehyde:", "- Convert 2-cyclopropylpyrimidine-5-carboxylic acid to its acid chloride using thionyl chloride and pyridine.", "- React the acid chloride with sodium cyanoborohydride in methanol to obtain the corresponding aldehyde.", "- Purify the aldehyde by recrystallization from diethyl ether.", "Synthesis of {[1-(oxan-2-yl)cyclobutyl]methyl}amine:", "- React cyclobutylamine with 2-(oxan-2-yl)ethanol in the presence of hydrochloric acid to obtain the corresponding amine.", "- Purify the amine by distillation under reduced pressure.", "Coupling of the two intermediates:", "- Dissolve the aldehyde and amine intermediates in methanol.", "- Add sodium cyanoborohydride and stir the mixture at room temperature for several hours.", "- Quench the reaction with dilute hydrochloric acid and extract the product with diethyl ether.", "- Wash the organic layer with water and sodium hydroxide solution.", "- Dry the organic layer over anhydrous sodium sulfate and concentrate the solution under reduced pressure.", "- Purify the product by recrystallization from methanol and hydrochloric acid." ] } | |
2418733-99-8 | |
Molecular Formula |
C18H28ClN3O |
Molecular Weight |
337.9 |
Purity |
85 |
Origin of Product |
United States |
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